potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide

• IUPAC Name: potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide
• InChI: InChI=1S/C7H7BF3O.K/c9-8(10,11)7-3-1-6(5-12)2-4-7;/h1-4,12H,5H2;/q-1;+1
• InChI Key: HQOSFYRRFPFWTG-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC=C(C=C1)CO)(F)(F)F.[K+]
• Molecular Formula: C7H7BF3KO
• Molecular Weight: 214.04 g/mol

Description

Compound “potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields, including chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide” involves a series of chemical reactions that require precise conditions. The specific synthetic route can vary, but it generally includes steps such as condensation, cyclization, and purification. The reaction conditions often involve controlled temperatures, specific pH levels, and the use of catalysts to facilitate the reactions.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up to meet demand. This involves optimizing the synthetic route for large-scale production, ensuring the availability of raw materials, and maintaining stringent quality control measures. Industrial production may also involve continuous flow processes to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions: Compound “potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced compounds.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often facilitated by specific reagents.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents such as oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and catalysts (e.g., palladium on carbon). The conditions for these reactions include controlled temperatures, pressures, and pH levels to ensure optimal yields and selectivity.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may yield reduced forms of the compound. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

Compound “potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating specific diseases.

Industry: The compound is utilized in industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of compound “potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The molecular targets may include enzymes, receptors, and other proteins, and the pathways involved can vary based on the specific application.

Comparison with Similar Compounds

• Compound “CID 16218097”
• Compound “CID 16218098”
• Compound “CID 16218099”

Each of these similar compounds has unique characteristics that distinguish them from compound “potassium;trifluoro-[4-(hydroxymethyl)phenyl]boranuide,” making it a valuable subject of study in its own right.